Cas no 105770-07-8 (2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate)
105770-07-8 structure
Product Name:2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate
CAS No:105770-07-8
MF:C9H8O3S2
MW:228.288020133972
CID:179446
PubChem ID:3064793
Update Time:2025-04-19
2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate
- O-prop-2-enyl furan-2-carbonylsulfanylmethanethioate
- Carbonic acid, dithio-, O-allyl ester, anhydrosulfide with thio-2-furoic acid
- DTXSID80147321
- 2-Furancarbothioic acid, anhydrosulfide with O-2-propenyl hydrogen carbonodithioate
- 105770-07-8
-
- Inchi: 1S/C9H8O3S2/c1-2-5-12-9(13)14-8(10)7-4-3-6-11-7/h2-4,6H,1,5H2
- InChI Key: CCEPXTMICKRJHH-UHFFFAOYSA-N
- SMILES: S(C(OCC=C)=S)C(C1=CC=CO1)=O
Computed Properties
- Exact Mass: 227.99154
- Monoisotopic Mass: 227.99148646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- PSA: 39.44
2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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